Cas no 1361887-73-1 (3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine)

• Product Name: 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine
• CAS No: 1361887-73-1
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922955
• Update Time: 2025-11-06

3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-11-3-2-10(12(15)16-11)7-4-8(13)6-9(14)5-7/h2-6H,1H3
• InChI Key： JUFZWXVVMQRQEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC(=CC=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine

Professional Introduction to 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361887-73-1)

3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine, with the CAS number 1361887-73-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic compound features a pyridine core substituted with various functional groups, making it a valuable intermediate in the synthesis of biologically active molecules. The presence of both chloro and methoxy substituents on the aromatic ring, along with a fluoro group at the 2-position, endows the molecule with unique electronic and steric properties that are highly desirable in drug design.

The compound's structural attributes have garnered attention in recent years due to its potential applications in medicinal chemistry. Specifically, the combination of electron-withdrawing and electron-donating groups around the pyridine ring can modulate its reactivity and binding affinity to biological targets. This has led to its exploration as a precursor in the development of novel therapeutic agents targeting various diseases.

In recent studies, 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine has been investigated for its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The compound's ability to interact with these enzymes has been studied through computational modeling and experimental validation. Preliminary results suggest that it can serve as a scaffold for designing inhibitors with improved selectivity and potency.

The methoxy group in particular has been highlighted for its ability to enhance metabolic stability while maintaining pharmacological activity. This is a critical consideration in drug development, as compounds with poor metabolic profiles often exhibit limited clinical efficacy due to rapid degradation in vivo. By incorporating this group into the molecular structure, researchers aim to create compounds that can withstand enzymatic degradation and reach their target sites more effectively.

Furthermore, the fluoro substituent is known for its ability to influence both pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine atoms can increase lipophilicity, improve binding affinity, and enhance resistance to metabolic degradation. These characteristics have made fluorinated compounds highly sought after in modern drug discovery. The presence of this atom at the 2-position of the pyridine ring in 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine contributes significantly to its potential as a pharmacophore.

The synthesis of this compound typically involves multi-step organic reactions, including condensation, chlorination, methylation, and fluorination processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies have been employed to streamline these processes, reducing both cost and environmental impact.

In addition to its applications in kinase inhibition research, 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine has shown promise in other therapeutic areas. For instance, it has been explored as a building block for antiviral agents due to its ability to interact with viral proteases and polymerases. The compound's structural features allow it to mimic natural substrates or inhibit key enzymatic steps in viral replication cycles.

The growing interest in this compound has also spurred investigations into its derivatives. By modifying specific functional groups or introducing new ones, researchers aim to enhance its biological activity further. For example, replacing one of the chloro groups with a hydroxyl group might alter its solubility and bioavailability while retaining its core pharmacological properties.

The use of computational tools has been instrumental in understanding the behavior of 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine both in vitro and in silico. Molecular docking studies have helped predict how this compound might interact with various biological targets, providing insights into its potential therapeutic applications. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates before conducting costly wet-lab experiments.

Efforts are also underway to develop more sustainable synthetic routes for this compound. Green chemistry principles have guided these initiatives by emphasizing the use of environmentally benign solvents, catalysts, and reaction conditions. Such approaches not only reduce waste but also improve energy efficiency—a critical consideration given the increasing demand for pharmaceuticals worldwide.

The regulatory landscape for compounds like 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine is another important aspect that influences their development and commercialization. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that these substances meet stringent safety standards before reaching patients. Researchers must navigate these regulations carefully while conducting preclinical studies and clinical trials.

In conclusion, 3-(3,5-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361887-73-1) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing kinase inhibitors alone underscores its importance; however，its versatility extends beyond this application，making it a valuable tool across multiple therapeutic areas。As synthetic methodologies continue to evolve，so too will our ability to harness this compound's full potential，leading to innovative treatments for some of humanity's most pressing health challenges。